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Compound of Interest

Compound Name: 2-Amino-3-methoxypyridine

Cat. No.: B156974 Get Quote

An In-depth Technical Guide to 2-Amino-3-
methoxypyridine
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Amino-3-methoxypyridine, a

key chemical intermediate in the pharmaceutical and agrochemical industries. This document

details its chemical identity, physicochemical properties, synthesis, analytical methods, and

known applications.

Core Compound Identity
CAS Number: 10201-71-5[1]

Molecular Structure:

Molecular Formula: C₆H₈N₂O[1]

Molecular Weight: 124.14 g/mol [1]

IUPAC Name: 3-methoxypyridin-2-amine[1]

Synonyms: 2-Amino-3-methoxypyridine, 3-Methoxypyridin-2-amine[1]
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Chemical Structure:

Physicochemical and Spectroscopic Data
A summary of the key physical, chemical, and spectroscopic properties of 2-Amino-3-
methoxypyridine is presented below for easy reference and comparison.

Property Value Reference

Physical State Grey solid Chem-Impex

Boiling Point 235 °C at 760 mmHg

Purity ≥ 95% (HPLC) Chem-Impex

Storage Temperature 0-8 °C, protect from light

XLogP3 0.5 [1]

Topological Polar Surface Area 48.1 Å² [1]

Hydrogen Bond Donor Count 1 [1]

Hydrogen Bond Acceptor

Count
3 PubChem

Rotatable Bond Count 1 PubChem

Exact Mass 124.063662883 Da [1]

InChI

InChI=1S/C6H8N2O/c1-9-5-3-

2-4-8-6(5)7/h2-4H,1H3,

(H2,7,8)

[1]

InChIKey
HNAYRVKSWGSQTP-

UHFFFAOYSA-N
[1]

SMILES COC1=C(N=CC=C1)N [1]

Note: Some data is computed and may vary from experimental values.
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While a specific, detailed, peer-reviewed synthesis protocol for 2-Amino-3-methoxypyridine is

not readily available in the searched literature, a general synthetic approach can be inferred

from the synthesis of structurally related compounds, such as 2-amino-3-nitro-6-

methoxypyridine. A plausible synthetic route would involve the methoxylation of a suitable 2-

amino-3-halopyridine or the amination of a 3-methoxypyridine derivative.

A generalized workflow for the synthesis of a substituted aminopyridine is outlined below.

General Synthetic Workflow for Substituted Aminopyridines
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Caption: Generalized synthetic workflow for substituted aminopyridines.

Analytical Methodologies
High-Performance Liquid Chromatography (HPLC):

HPLC is a standard technique for assessing the purity of 2-Amino-3-methoxypyridine and

related compounds. A reverse-phase C18 column is typically employed.

General HPLC Protocol (Adaptable for 2-Amino-3-methoxypyridine):

Instrument: HPLC system with a UV detector.
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Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

Mobile Phase: A gradient of acetonitrile and water with an acidic modifier (e.g., 0.1%

phosphoric acid or formic acid for MS compatibility).

Flow Rate: 1.0 mL/min.

Detection: UV detection at a suitable wavelength (e.g., 254 nm).

Sample Preparation: The sample is dissolved in the mobile phase or a compatible solvent to

a known concentration (e.g., 1 mg/mL) and filtered.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

NMR spectroscopy is crucial for the structural elucidation of 2-Amino-3-methoxypyridine.

While specific spectral data from the search results is limited, ¹H NMR and ¹³C NMR spectra

would provide definitive structural confirmation. ChemicalBook provides access to the ¹H NMR

spectrum for this compound.[2]

Mass Spectrometry (MS):

Mass spectrometry, often coupled with chromatography (GC-MS or LC-MS), is used to

determine the molecular weight and fragmentation pattern, confirming the identity of the

compound.

Biological and Industrial Significance
2-Amino-3-methoxypyridine serves as a versatile building block in the synthesis of more

complex molecules, particularly in the pharmaceutical and agrochemical sectors.[3]

Pharmaceutical Development:

This compound is a key intermediate in the development of various pharmaceutical agents. It is

particularly noted for its use in the synthesis of compounds targeting neurological disorders.[3]

Agrochemical Chemistry:
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In the agrochemical industry, 2-Amino-3-methoxypyridine is utilized as a precursor for the

synthesis of novel herbicides and pesticides.[3]

The role of 2-Amino-3-methoxypyridine as a foundational element in drug discovery is

visualized in the following diagram.

Role of 2-Amino-3-methoxypyridine in Drug Discovery
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Caption: 2-Amino-3-methoxypyridine as a building block in drug discovery.

Safety Information
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2-Amino-3-methoxypyridine is associated with the following hazard statements:

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab

coat, should be worn when handling this chemical. Work should be conducted in a well-

ventilated area or a fume hood. For detailed safety information, refer to the Material Safety

Data Sheet (MSDS) provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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